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Compound of Interest

Compound Name: Pine bark extract

CAS No.: 133248-87-0

Cat. No.: B1178680

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of pine bark extract, rich in procyanidins and other polyphenols, is a

subject of growing interest in the scientific community. However, the efficacy of these extracts is

intrinsically linked to the bioavailability of their active constituents. This guide provides a

comparative overview of the bioavailability of different commercial pine bark extract
formulations, supported by available experimental data. While comprehensive comparative

studies are limited, this document synthesizes the existing evidence to inform research and

development.

Comparative Bioavailability of Pine Bark Extract
Formulations
Pine bark extracts are available in various formulations, with the most extensively studied

being Pycnogenol®. Other notable formulations include Enzogenol® and Oligopin®. The

bioavailability of these extracts is determined by the absorption, metabolism, and excretion of

their constituent polyphenols, such as catechins, taxifolin, ferulic acid, and their metabolites.
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Key Pharmacokinetic Parameters

The bioavailability of a compound is typically assessed by measuring its concentration in the

blood plasma over time after administration. The key parameters are:

Cmax: The maximum concentration of the compound in the plasma.

Tmax: The time at which Cmax is reached.

AUC (Area Under the Curve): The total exposure to the compound over time.

Currently, detailed in vivo pharmacokinetic data is primarily available for Pycnogenol®.

Data Presentation: Pharmacokinetic Parameters of
Pycnogenol® Constituents
The following table summarizes the pharmacokinetic data for several key components and a

major metabolite of Pycnogenol® after oral administration in healthy volunteers. This data is

derived from a study by Grimm et al. (2006), where volunteers received a single 300 mg dose

of Pycnogenol®.[1][2]

Compound Dose (mg) Cmax (ng/mL) Tmax (h) AUC (ng·h/mL)

Caffeic Acid 0.525 4.1 ± 2.1 1.1 ± 0.2 11.2 ± 5.6

Ferulic Acid 0.975 7.2 ± 3.5 0.8 ± 0.3 49.3 ± 27.2

Taxifolin 4.31 1.5 ± 0.7 8.0 ± 2.5 13.9 ± 6.4

Catechin Not specified 10.3 ± 6.2 1.4 ± 0.5 Not determined

M1 Metabolite* Not applicable 22.8 ± 12.4 10.1 ± 1.9 Not determined

Note: M1 is δ-(3,4-dihydroxy-phenyl)-γ-valerolactone, a metabolite formed from the breakdown

of procyanidins by gut microbiota.[1][2]
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Enzogenol®: This extract is derived from the bark of the New Zealand Pinus radiata. It is

standardized to contain over 80% proanthocyanidins.[3] While specific in vivo

pharmacokinetic data such as Cmax and Tmax are not readily available in published

literature, in vitro studies have demonstrated its ability to inhibit α-amylase and α-

glucosidase, suggesting a potential role in modulating glucose absorption.[3][4] The

manufacturers claim it has "better absorption" due to a mechanical fractionation process, but

peer-reviewed comparative bioavailability studies are needed to substantiate this.[5]

Oligopin®: This French maritime pine bark extract is characterized by a high concentration

of low-molecular-weight procyanidins (oligomeric procyanidins) and a low tannin content.[6]

The rationale behind this formulation is that smaller procyanidin oligomers may be more

readily absorbed. However, like Enzogenol®, there is a lack of published, peer-reviewed

studies detailing its in vivo pharmacokinetic profile in humans.

Experimental Protocols
The following section outlines a typical experimental protocol for a human pharmacokinetic

study of a pine bark extract, based on the methodology from Grimm et al. (2006).[1][2]

Study Design:

Participants: A cohort of healthy human volunteers.

Administration: Oral administration of a single dose of the pine bark extract formulation.

Blood Sampling: Collection of venous blood samples at multiple time points before and after

administration (e.g., 0, 0.5, 1, 1.5, 2, 4, 6, 8, 10, 12, and 24 hours post-ingestion).

Sample Processing: Plasma is separated from the blood samples by centrifugation.

Analytical Method: Quantification of the target analytes (parent compounds and metabolites)

in the plasma samples is typically performed using High-Performance Liquid

Chromatography (HPLC) coupled with a suitable detector, such as a UV or mass

spectrometry (MS) detector.

Pharmacokinetic Analysis: The plasma concentration-time data for each analyte is used to

calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC).
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Caption: Experimental workflow for a human bioavailability study of pine bark extract.

Signaling Pathways Modulated by Pine Bark Extract
Pine bark extracts have been shown to exert their biological effects, at least in part, by

modulating key signaling pathways involved in inflammation and oxidative stress. One of the

most well-documented is the inhibition of the pro-inflammatory NF-κB (Nuclear Factor kappa-

light-chain-enhancer of activated B cells) pathway.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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